Cas no 869078-22-8 ((2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one)

(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one structure
869078-22-8 structure
Product Name:(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
CAS No:869078-22-8
MF:C21H21NO5
MW:367.395146131516
CID:6325268
PubChem ID:7197967
Update Time:2024-01-06

(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one
    • 869078-22-8
    • AKOS002236671
    • (Z)-6-hydroxy-2-(4-methoxybenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one
    • SR-01000017741-1
    • (2Z)-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
    • F1860-0362
    • SR-01000017741
    • (2Z)-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
    • Inchi: 1S/C21H21NO5/c1-25-15-4-2-14(3-5-15)12-19-20(24)16-6-7-18(23)17(21(16)27-19)13-22-8-10-26-11-9-22/h2-7,12,23H,8-11,13H2,1H3/b19-12-
    • InChI Key: GMIPTKQFYWYTKC-UNOMPAQXSA-N
    • SMILES: O1CCN(CC1)CC1C(=CC=C2C(/C(=C/C3C=CC(=CC=3)OC)/OC=12)=O)O

Computed Properties

  • Exact Mass: 367.14197277g/mol
  • Monoisotopic Mass: 367.14197277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 551
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 68.2Ų

(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1860-0362-2μmol
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F1860-0362-10μmol
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F1860-0362-2mg
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F1860-0362-3mg
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F1860-0362-4mg
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$66.0 2023-05-17
Life Chemicals
F1860-0362-5mg
(2Z)-6-hydroxy-2-[(4-methoxyphenyl)methylidene]-7-[(morpholin-4-yl)methyl]-2,3-dihydro-1-benzofuran-3-one
869078-22-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1860-0362-10mg
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$79.0 2023-05-17

(2Z)-6-hydroxy-2-(4-methoxyphenyl)methylidene-7-(morpholin-4-yl)methyl-2,3-dihydro-1-benzofuran-3-one Related Literature

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